Cas no 62122-51-4 (Lithium, [tris(4-nitrophenyl)methyl]-)

Lithium, [tris(4-nitrophenyl)methyl]- structure
62122-51-4 structure
Product Name:Lithium, [tris(4-nitrophenyl)methyl]-
CAS No:62122-51-4
MF:C19H12LiN3O6
MW:385.256084442139
CID:457269
PubChem ID:78065586
Update Time:2025-04-19

Lithium, [tris(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Lithium, [tris(4-nitrophenyl)methyl]-
    • CTK2C6726
    • 62122-51-4
    • DTXSID90811682
    • Lithium tris(4-nitrophenyl)methanide
    • Inchi: 1S/C19H12N3O6.Li/c23-20(24)16-7-1-13(2-8-16)19(14-3-9-17(10-4-14)21(25)26)15-5-11-18(12-6-15)22(27)28;/h1-12H;/q-1;+1
    • InChI Key: LPUJHHXSWLMCDO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)[C-](C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)[N+](=O)[O-])=O.[Li+]

Computed Properties

  • Exact Mass: 384.08778
  • Monoisotopic Mass: 385.08861355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 479
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • PSA: 129.42
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